
Technical Monograph: N-(2-
(hydroxyethoxy)methyl)-5-methyluracil

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-(2-Hydroxyethoxy)methyl-5-

methyluracil

CAS No.: 68724-11-8

Cat. No.: B1205884

Get Quote

Synonyms: 1-[(2-hydroxyethoxy)methyl]thymine; Acyclothymidine; ACV-T CAS Registry

Number: 69256-17-3 (Generic acyclonucleoside class)

Executive Summary
N-(2-(hydroxyethoxy)methyl)-5-methyluracil (Acyclothymidine) is a synthetic acyclonucleoside

analog where the deoxyribose sugar of thymidine is replaced by an acyclic

hydroxyethoxymethyl side chain. Structurally homologous to the antiviral drug Acyclovir (which

contains a guanine base), this compound serves as a critical probe in virology and

photobiology.

While it exhibits lower intrinsic antiviral potency than Acyclovir against Herpes Simplex Virus

(HSV), its utility lies in its specificity as a substrate for viral Thymidine Kinase (TK) and its

recent emergence as a photoprotective agent capable of mitigating UV-induced DNA damage.

This guide details its chemical architecture, validated synthesis pathways, and mechanistic

interactions.
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Structural Characterization & Chemical
Architecture[1]
Molecular Geometry
Unlike natural nucleosides, Acyclothymidine lacks a rigid furanose ring.[1] The (2-

hydroxyethoxy)methyl chain attached to the N1-position of the thymine base introduces

significant conformational flexibility. This "acyclic" nature allows the molecule to adopt multiple

conformations in solution, mimicking the anti conformation of thymidine required for enzyme

binding, yet lacking the 3'-hydroxyl group necessary for DNA chain elongation.

Property Specification

Molecular Formula C₈H₁₂N₂O₄

Molecular Weight 200.20 g/mol

H-Bond Donors/Acceptors 2 / 4

Topological Polar Surface Area 78.7 Å²

Solubility Soluble in DMSO, Methanol, Water (moderate)

Spectroscopic Signature (¹H NMR)
Identification relies on distinguishing the acyclic linker protons from the aromatic thymine base.

Thymine Moiety:

~1.8 ppm (s, 3H): C5-Methyl group.[2]

~7.5 ppm (s, 1H): H6 proton (deshielded by the carbonyls).

~11.3 ppm (s, 1H): N3-H (exchangeable).

Acyclic Side Chain:

~5.35 ppm (s, 2H): N1-CH₂-O (Anomeric mimic, diagnostic singlet).

~3.5–3.7 ppm (m, 4H): -O-CH₂-CH₂-OH backbone.
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Synthetic Methodologies
The synthesis of N1-substituted pyrimidines requires strict regiocontrol to avoid N3-alkylation.

The Silylation-Hilbert-Johnson method is the industry standard for high-yield, regioselective

synthesis.

Protocol: Silylation-Alkylation Route
This protocol utilizes bis-trimethylsilylthymine to activate the N1 position while protecting the

N3/O4 positions.

Reagents:
Thymine (Base)[3]

Hexamethyldisilazane (HMDS) + Ammonium Sulfate (Catalyst)

(2-acetoxyethoxy)methyl bromide (Side chain precursor)

Acetonitrile (Solvent) / Ammonia in Methanol (Deprotection)

Step-by-Step Methodology:
Activation (Silylation):

Suspend Thymine (1 eq) in excess HMDS with catalytic (NH₄)₂SO₄.

Reflux under inert atmosphere (N₂) for 3–4 hours until the solution becomes clear

(formation of bis-TMS-thymine).

Evaporate excess HMDS in vacuo to yield the moisture-sensitive silylated intermediate.

Coupling (Alkylation):

Dissolve the silylated residue in anhydrous Acetonitrile.

Add (2-acetoxyethoxy)methyl bromide (1.1 eq). Note: The bromide is preferred over the

chloride for higher reactivity.[1]
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Stir at room temperature for 16 hours. The TMS group at N1 acts as a leaving group,

driving selectivity.[1]

Deprotection:

The resulting intermediate is the O-acetylated ester.

Treat with saturated NH₃/MeOH at room temperature for 4 hours to cleave the acetyl

group.

Purification:

Concentrate and recrystallize from Ethanol/Water or purify via silica gel chromatography

(DCM:MeOH 9:1).
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Figure 1: Regioselective synthesis of Acyclothymidine via the Hilbert-Johnson silylation

method.

Mechanistic Pharmacology
Viral Thymidine Kinase (TK) Specificity
The primary biological interest in Acyclothymidine stems from its interaction with Herpes

Simplex Virus Thymidine Kinase (HSV-TK).

Selectivity: Mammalian cytosolic TK has strict substrate requirements involving the 3'-

hydroxyl group and the rigid sugar pucker. It binds Acyclothymidine very poorly.[1]

Viral Activation: HSV-TK is a "promiscuous" enzyme. It accepts the acyclic side chain,

phosphorylating the terminal hydroxyl group to form the monophosphate (ACV-T-MP).
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Mechanism of Action (Chain Termination)
Once monophosphorylated by the virus, cellular kinases convert ACV-T-MP to the triphosphate

form (ACV-T-TP).

Incorporation: Viral DNA Polymerase incorporates ACV-T-TP into the nascent DNA chain in

place of Thymidine Triphosphate (dTTP).

Termination: Because Acyclothymidine lacks a 3'-hydroxyl group, no subsequent nucleotide

can be added. This is an obligate chain termination event, halting viral replication.[1]

Note: Acyclothymidine is less potent than Acyclovir because the viral DNA polymerase

discriminates against the thymine analog more effectively than the guanine analog.[1]

Biological Pathway Diagram
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Figure 2: Metabolic activation pathway of Acyclothymidine in HSV-infected cells.
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Advanced Applications: Photoprotection
Recent research highlights the utility of Acyclothymidine dinucleosides in dermatology.[1]

Mechanism: When applied topically, these analogs mimic the DNA sequence but cannot form

Cyclobutane Pyrimidine Dimers (CPDs) effectively upon UV irradiation.

Effect: They act as "decoy" molecules or upregulate endogenous DNA repair mechanisms

(p53 activation) without causing the mutagenic risks associated with full DNA damage.

References
Danel, K., et al. (1996). "Synthesis and potent anti-HIV-1 activity of novel 6-benzyluracil

analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine." Journal of Medicinal

Chemistry. Link

Kelley, J. L., et al. (1981). "Pyrimidine acyclic nucleosides. 1-[(2-

Hydroxyethoxy)methyl]pyrimidines as candidate antivirals." Journal of Medicinal Chemistry.

Link

Elion, G. B., et al. (1977). "Selectivity of action of an antiherpetic agent, 9-(2-

hydroxyethoxymethyl)guanine." PNAS.[1] Link

Niedernhofer, L. J., et al. (2004). "New Formulations of Acyclothymidine Dinucleosides

Reduce Damaging Effects of Ultraviolet Radiation."[1] Journal of Drugs in Dermatology. Link

ChemicalBook. "Thymine 1H NMR Spectrum & Properties." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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